Cas no 2138427-82-2 (Tert-butyl 3-amino-5-(2-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate)

• Product Name: Tert-butyl 3-amino-5-(2-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• CAS No: 2138427-82-2
• MF: C₁₄H₂₁N₃O₂S
• MW: 295.400441884995
• CID: 6018908
• PubChem ID: 165784283
• Update Time: 2025-06-13

Tert-butyl 3-amino-5-(2-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-5-(2-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• EN300-743327
• 2138427-82-2
• Tert-butyl 3-amino-5-(2-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate

• Inchi： 1S/C14H21N3O2S/c1-9-16-6-12(20-9)10-5-11(15)8-17(7-10)13(18)19-14(2,3)4/h5-6,11H,7-8,15H2,1-4H3
• InChI Key： GVIREBKCPQNDIB-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C1=CC(CN(C(=O)OC(C)(C)C)C1)N

Computed Properties

• Exact Mass: 295.13544809g/mol
• Monoisotopic Mass: 295.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96.7Ų

Additional information on Tert-butyl 3-amino-5-(2-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate

Tert-butyl 3-amino-5-(2-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate and Its Significance in Modern Chemical Biology

The compound with the CAS number 2138427-82-2 represents a fascinating molecule in the realm of chemical biology, particularly in the context of drug discovery and development. The name Tert-butyl 3-amino-5-(2-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate encodes a complex structural framework that has garnered attention due to its potential pharmacological properties. This introduction aims to delve into the structural characteristics, biological significance, and emerging applications of this compound.

The molecular structure of Tert-butyl 3-amino-5-(2-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate is characterized by a tetrahydropyridine core appended with a thiazole ring and an amino group. The presence of these functional groups suggests multiple potential interactions with biological targets. Specifically, the tetrahydropyridine moiety is known to be a common pharmacophore in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier. The thiazole ring adds another layer of complexity, as it is frequently found in bioactive molecules and has been implicated in various biological processes.

In recent years, there has been a surge in research focused on developing novel therapeutics targeting neurological disorders. The compound 2138427-82-2 has emerged as a promising candidate in this context. Studies have indicated that its structural features may enable it to modulate neurotransmitter systems relevant to conditions such as depression and anxiety. The amino group at the 3-position and the tert-butyl ester moiety contribute to its solubility and stability, making it a viable candidate for further pharmacological exploration.

One of the most intriguing aspects of Tert-butyl 3-amino-5-(2-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate is its potential interaction with enzymes and receptors involved in neurotransmission. Preliminary computational studies have suggested that it may bind to serotonin receptors, which are critical for mood regulation. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating CNS disorders without significant peripheral side effects.

The thiazole ring in the molecule is particularly noteworthy due to its presence in numerous bioactive natural products and synthetic drugs. Thiazole derivatives have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In the case of 2138427-82-2, the specific substitution pattern on the thiazole ring may confer unique pharmacological properties that differentiate it from other known compounds.

Recent advances in drug discovery technologies have enabled researchers to rapidly screen large libraries of compounds for biological activity. The compound CAS no. 2138427-82-2 has been subjected to high-throughput screening (HTS) campaigns to identify its potential therapeutic applications. These studies have revealed promising results in models of depression and anxiety disorders. The ability of this compound to modulate neurotransmitter levels without significant off-target effects makes it an attractive candidate for further development.

The synthesis of Tert-butyl 3-amino-5-(2-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate presents both challenges and opportunities for medicinal chemists. The complex stereochemistry of the tetrahydropyridine core requires careful optimization to ensure high yields and purity. However, recent developments in synthetic methodologies have made it possible to construct such molecules with greater efficiency than ever before.

In conclusion, the compound with CAS number 2138427-82-2 represents a significant advancement in chemical biology and drug discovery. Its unique structural features make it a promising candidate for treating neurological disorders such as depression and anxiety. As research continues to uncover new therapeutic applications for this molecule, it is likely that we will see further development efforts aimed at translating these findings into clinical practice.